Cas no 944898-96-8 (5,6-Difluoro-1H-indazole)
5,6-Difluoro-1H-indazole structure
5,6-Difluoro-1H-indazole Properties
Names and Identifiers
-
- 5,6-Difluoro-1H-indazole
- 1H-Indazole, 5,6-difluoro-
- JNGSIOXFVHBGMU-UHFFFAOYSA-N
- 6169AC
- FCH880085
- AB55803
- AX8218501
- ST24044083
- AM20120428
- 5,6-Difluoro-1H-indazole (ACI)
- DB-079915
- DS-17022
- I10227
- 5,6-difluoro-2h-indazole
- AKOS006305223
- AC-28260
- 5,6-DIFLUORO-1H-INDAZOLE
- SCHEMBL1712774
- CS-W006402
- EN300-1592138
- 944898-96-8
- DTXSID20680020
- MFCD09997804
- SCHEMBL14738406
- +Expand
-
- MFCD09997804
- JNGSIOXFVHBGMU-UHFFFAOYSA-N
- 1S/C7H4F2N2/c8-5-1-4-3-10-11-7(4)2-6(5)9/h1-3H,(H,10,11)
- FC1C(F)=CC2=C(C=NN2)C=1
Computed Properties
- 154.034254g/mol
- 0
- 1.8
- 1
- 3
- 0
- 154.034254g/mol
- 154.034254g/mol
- 28.7Ų
- 11
- 153
- 0
- 0
- 0
- 0
- 0
- 1
Experimental Properties
- 281.4±20.0℃ at 760 mmHg
5,6-Difluoro-1H-indazole Price
5,6-Difluoro-1H-indazole Related Literature
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Darryl Fong,Alex Adronov Chem. Sci., 2017,8, 7292-7305
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Daisuke Yamamoto,Masayuki Soga,Hiromasa Ansai,Kazuishi Makino Org. Chem. Front., 2016,3, 1420-1424
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Kannan Rajavelu,Mamangam Subaraja,Perumal Rajakumar New J. Chem., 2018,42, 3282-3292
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Yihan Liu,Yanan Han,Zhaohui Huang,Ping Qi,Aixin Song,Jingcheng Hao Chem. Commun., 2022,58, 2814-2817
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Mona M. Obadia,Antoine Jourdain,Anatoli Serghei,Taichi Ikeda,Eric Drockenmuller Polym. Chem., 2017,8, 910-917
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Vladimir I. Novoderezhkin,Tatyana I. Rokitskaya,Elena A. Kotova,Yuri N. Antonenko Phys. Chem. Chem. Phys., 2023,25, 3752-3757
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T. Monaghan,M. J. Harding,R. A. Harris,R. J. Friel,S. D. R. Christie Lab Chip, 2016,16, 3362-3373
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Elena Bailo Chem. Soc. Rev., 2008,37, 921-930
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Paul A. FitzGerald,Damien Dupin,Steven P. Armes,Erica J. Wanless Soft Matter, 2007,3, 580-586
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Zhihao Wu,Mozhen Wang,Xuewu Ge,Jia Tang Polym. Chem., 2019,10, 1508-1518
Recommended suppliers
Amadis Chemical Company Limited
(CAS:944898-96-8)5,6-Difluoro-1H-indazole
99%
5g
2159.0